2-(Methylamino)ethanol

• CAS No.: 109-83-1
• Product Name: 2-(Methylamino)ethanol
• Molecular Formula: C3H9NO; CH3NHCH2CH2OH; C3H9NO
• Molecular Weight: 75.11 g/mol
• IUPAC Name: 2-(methylamino)ethanol
• Standard InChI: InChI=1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3
• Standard InChIKey: OPKOKAMJFNKNAS-UHFFFAOYSA-N
• SMILES: CNCCO
• Canonical SMILES: CNCCO
• Boiling Point: 316 °F at 760 mm Hg ; 147-149° F (12 mm Hg); 126° F (6 mm Hg) (NTP, 1992); 158.0 °C; 1559.24 °C; 156 °C
• Colorform: Viscous liquid; Clear colorless liquid; Colorless to light yellow liquid
• Density: 0.9414 (USCG, 1999); 0.937 g/cu cm at 20 °C; Relative density (water = 1): 0.93
• Flash Point: 165 °F (NTP, 1992); 76 °C (169 °F) - closed cup; 165 °F (74 °C) (Open cup); 74 °C o.c.
• Melting Point: 23.9 °F (NTP, 1992); -4.5 °C; -3 °C
• Physical Description: Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.; Liquid; VISCOUS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: N-Monomethylethanolamine, also known as 2-N-monomethylaminoethanol or methyl(2-hydroxyethyl)amine, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. N-Monomethylethanolamine exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Monomethylethanolamine can be converted into N-methylethanolamine phosphate. Outside of the human body, N-monomethylethanolamine can be found in a number of food items such as vanilla, millet, pecan nut, and silver linden. This makes N-monomethylethanolamine a potential biomarker for the consumption of these food products.; Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.; N-methylethanolamine is an ethanolamine compound having an N-methyl substituent.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Very soluble (NTP, 1992); 13.31 M; Miscible with alcohol, ether; In water, 1X10+6 mg/L (miscible); Solubility in water: miscible
• Synonyms: (2-Hydroxyethyl)methylamine; (Hydroxyethyl)methylamine; 2-(N-Methylamino)ethanol; 2-Hydroxy-N-methylethylamine; 2-Hydroxyethyl-N-methylamine; 2-Methylamino-1-ethanol; 2-N-Monomethylaminoethanol; Amietol M 11; Amino Alcohol MMA; Methyl(2-hydroxyethyl)
• Vapor Density: 2.59 (NTP, 1992) (Relative to Air); 2.59 (Air = 1); Relative vapor density (air = 1): 2.6
• Vapor Pressure: 0.7 mm Hg at 68 °F (NTP, 1992); 1.08 mmHg; 1.08 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.93
• PubChem Compound: 8016
• Last Modified: Nov 11 2021